Cas no 25775-97-7 (2',4'-Dinitrophenylglucopyranoside)

• Product Name: 2',4'-Dinitrophenylglucopyranoside
• CAS No: 25775-97-7
• MF: C₁₂H₁₄N₂O₁₀
• MW: 346.246963977814
• CID: 914050
• Update Time: 2023-08-02

2',4'-Dinitrophenylglucopyranoside Chemical and Physical Properties

Names and Identifiers

• 2',4'-dinitrophenylglucopyranoside
• 2,4-Dnpg
• 2',4'-Dinitrophenyl-beta-D-glucopyranoside
• 2,4-Dinitrophenyl hexopyranoside
• beta-D-Glucopyranoside, 2,4-dinitrophenyl
• 2',4'-Dinitrophenylglucopyranoside

• Inchi： 1S/C12H14N2O10/c15-4-8-9(16)10(17)11(18)12(24-8)23-7-2-1-5(13(19)20)3-6(7)14(21)22/h1-3,8-12,15-18H,4H2/t8-,9-,10+,11-,12?/m1/s1
• InChI Key： XAJUPNGKLHFUED-OZRWLHRGSA-N
• SMILES： O1C([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 466
• XLogP3: -0.7
• Topological Polar Surface Area: 191